![molecular formula C17H16N2O2S B4135621 4-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl](methyl)amino]phenol](/img/structure/B4135621.png)
4-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl](methyl)amino]phenol
Overview
Description
4-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl](methyl)amino]phenol, also known as TH287, is a small molecule inhibitor that has shown promising results in preclinical studies as a potential cancer therapeutic.
Mechanism of Action
The mechanism of action of 4-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl](methyl)amino]phenol involves the inhibition of MTH1, which is responsible for the hydrolysis of oxidized nucleotides. Inhibition of MTH1 leads to the accumulation of these nucleotides, which results in DNA damage and cell death.
Biochemical and Physiological Effects
This compound has been shown to induce DNA damage and apoptosis in cancer cells, while having minimal effects on normal cells. In addition, this compound has been shown to sensitize cancer cells to radiation therapy and chemotherapy.
Advantages and Limitations for Lab Experiments
One advantage of 4-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl](methyl)amino]phenol is its potent antitumor activity in preclinical studies. However, this compound has limited solubility in aqueous solutions, which can make it difficult to work with in lab experiments.
Future Directions
For 4-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl](methyl)amino]phenol include the development of more potent and selective inhibitors of MTH1, as well as the investigation of combination therapies with other cancer therapeutics. In addition, further preclinical and clinical studies will be needed to determine the safety and efficacy of this compound as a cancer therapeutic.
Scientific Research Applications
4-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl](methyl)amino]phenol has been shown to inhibit the activity of the DNA damage response enzyme MTH1, which is overexpressed in many types of cancer. Inhibition of MTH1 leads to the accumulation of oxidized nucleotides, which ultimately results in DNA damage and cell death. Preclinical studies have shown that this compound has potent antitumor activity in a variety of cancer models, including lung, breast, and colon cancer.
Properties
IUPAC Name |
4-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-methylamino]phenol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S/c1-19(13-5-7-14(20)8-6-13)17-18-16(11-22-17)12-3-9-15(21-2)10-4-12/h3-11,20H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMDUREXRGPRYNU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=C(C=C1)O)C2=NC(=CS2)C3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.